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Compound of Interest

Compound Name: 4-Hydroxybenzoylcholine

CAS No.: 5094-31-5

Cat. No.: B1211835

Get Quote

Executive Summary
4-Hydroxybenzoylcholine chloride (CAS: 5094-31-5 for the cation species) is a synthetic

choline ester primarily utilized in biochemical research as a selective substrate for

Butyrylcholinesterase (BChE; EC 3.1.1.8). Unlike Acetylcholine (ACh), which is hydrolyzed by

both Acetylcholinesterase (AChE) and BChE, 4-hydroxybenzoylcholine is resistant to AChE

hydrolysis, making it a critical tool for differentiating cholinesterase isoforms in plasma and

tissue samples.

This guide provides a definitive physicochemical profile, solubility data, and experimental

protocols for integrating this compound into enzymatic assays.

Chemical Identity & Physical Properties[1][2][3][4][5]
[6]
Accurate molecular weight calculations are critical for preparing precise molar stock solutions.

Note that commercial sources may list the weight of the cation or the salt; the values below

represent the chloride salt form typically supplied.
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Nomenclature and Identification[4][7]
IUPAC Name: 2-[(4-Hydroxybenzoyl)oxy]-N,N,N-trimethylethanaminium chloride

Common Synonyms: p-Hydroxybenzoylcholine chloride; Choline p-hydroxybenzoate chloride

CAS Number: 5094-31-5 (refers to the cation/parent system; specific salt CAS may vary by

vendor)

Molecular Formula (Salt):

Molecular Weight Breakdown
Researchers must account for the counterion when calculating molarity.

Component Formula Molecular Weight ( g/mol )

Cation (4-

Hydroxybenzoylcholine)
224.28

Counterion (Chloride) 35.45

Total Salt (Anhydrous) 259.73

Physical Appearance: White to off-white crystalline solid. Melting Point: Decomposition typically

occurs >200°C (refer to specific Lot CoA as values vary by crystal habit).

Solubility Profile & Stability
The quaternary ammonium structure of 4-hydroxybenzoylcholine chloride confers high

polarity, making it highly soluble in aqueous media. However, the ester linkage is susceptible to

spontaneous hydrolysis at alkaline pH.

Solubility Data
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Solvent Solubility Estimate Preparation Notes

Water > 50 mg/mL
Dissolves rapidly. Ideal for

stock solutions.[1][2]

PBS (pH 7.4) > 20 mg/mL
Soluble. Use immediately to

prevent hydrolysis.

Ethanol Soluble
Useful for non-aqueous stock

preservation.

DMSO ~ 20-50 mg/mL
Suitable for long-term storage

at -20°C.

Stability & Storage (Critical)
Hydrolysis Sensitivity: The ester bond is liable to chemical hydrolysis (non-enzymatic) in

basic conditions (pH > 8.0).

Stock Solutions: Aqueous stocks should be prepared fresh daily and kept on ice.

Long-term Storage: Store solid powder at -20°C with desiccant. DMSO stocks are stable for

1-3 months at -20°C.

Mechanism of Action: BChE Selectivity
The primary utility of 4-hydroxybenzoylcholine is its specificity. While Acetylcholinesterase

(AChE) has a restricted active site (acyl pocket) that sterically hinders bulky acyl groups,

Butyrylcholinesterase (BChE) possesses a larger active site gorge capable of accommodating

the 4-hydroxybenzoyl moiety.

Hydrolysis Pathway
The enzyme BChE catalyzes the hydrolysis of the ester bond, releasing Choline and 4-

Hydroxybenzoate.
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Figure 1: Enzymatic hydrolysis pathway. The release of 4-Hydroxybenzoate is the rate-limiting

step monitored in kinetic assays.

Experimental Protocol: BChE Activity Assay
This protocol utilizes the UV Spectrophotometric Method. Unlike the Ellman method (which

requires thio-substrates), this assay directly monitors the spectral shift of the benzoyl

chromophore upon hydrolysis.

Reagent Preparation
Assay Buffer: 67 mM Phosphate Buffer, pH 7.4. (Avoid alkaline pH to minimize spontaneous

hydrolysis).

Substrate Stock (10 mM): Dissolve 26.0 mg of 4-hydroxybenzoylcholine chloride in 10 mL

of Assay Buffer. Prepare fresh.

Enzyme Source: Human serum, plasma, or purified BChE.

Assay Workflow
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Figure 2: Spectrophotometric assay workflow for BChE kinetics.

Detection Parameters
Wavelength: The hydrolysis of benzoylcholine derivatives causes a decrease in absorbance

in the UV range. Monitor at 240 nm or 253 nm.

Molar Extinction Coefficient (

): Determine experimentally or use literature values for the difference spectrum (typically

at 240 nm for benzoylcholine analogs).
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Calculation:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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